Cas no 1936589-99-9 (1,4-thiazepane-6-carboxylic acid)

• Product Name: 1,4-thiazepane-6-carboxylic acid
• CAS No: 1936589-99-9
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 5247501
• PubChem ID: 131189998
• Update Time: 2025-07-22

1,4-thiazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Thiazepine-6-carboxylic acid, hexahydro-
• 1,4-thiazepane-6-carboxylic acid

• Inchi： 1S/C6H11NO2S/c8-6(9)5-3-7-1-2-10-4-5/h5,7H,1-4H2,(H,8,9)
• InChI Key： WTYKMXQSCRHCLM-UHFFFAOYSA-N
• SMILES： S1CC(C(O)=O)CNCC1

Additional information on 1,4-thiazepane-6-carboxylic acid

Comprehensive Overview of 1,4-Thiazepane-6-carboxylic Acid (CAS No. 1936589-99-9): Properties, Applications, and Research Insights

1,4-Thiazepane-6-carboxylic acid (CAS No. 1936589-99-9) is a heterocyclic compound featuring a seven-membered ring containing sulfur and nitrogen atoms, along with a carboxylic acid functional group. This unique structure positions it as a valuable intermediate in pharmaceutical and agrochemical research. The compound's molecular formula and structural specificity have garnered attention for its potential in drug discovery, particularly in modulating biological targets such as enzymes and receptors. Researchers are increasingly exploring its synthetic versatility and bioactive potential, aligning with trends in small-molecule therapeutics and fragment-based drug design.

In recent years, the demand for 1,4-thiazepane derivatives has surged due to their relevance in addressing neurological disorders and metabolic diseases. A 2023 study highlighted its role as a precursor for GABA receptor modulators, a hot topic in neuroscience research. The compound's carboxylic acid moiety enables facile derivatization, making it a cornerstone for structure-activity relationship (SAR) studies. This adaptability resonates with the growing focus on personalized medicine and high-throughput screening platforms, where scaffold diversity is paramount.

From a synthetic chemistry perspective, CAS 1936589-99-9 exemplifies innovations in green chemistry protocols. Recent publications describe solvent-free cyclization methods to construct its 1,4-thiazepane core, reducing environmental impact—a key concern for sustainable pharmaceutical manufacturing. Its chiral center at position 6 also opens avenues for asymmetric catalysis, a trending area in API synthesis. These attributes address frequent search queries like "eco-friendly heterocycle synthesis" and "chiral building blocks for drug development."

The compound's physicochemical properties—including moderate water solubility and logP values—make it suitable for medicinal chemistry optimization. Computational studies suggest its potential as a bioisostere for proline derivatives, a strategy gaining traction in peptidomimetic drug design. Such applications align with industry searches for "scaffold hopping techniques" and "improving drug bioavailability." Notably, its stability under physiological pH conditions enhances its appeal for in vivo studies.

Emerging applications extend to material science, where 1,4-thiazepane-6-carboxylic acid serves as a ligand for metal-organic frameworks (MOFs). Its bifunctional nature allows coordination with lanthanides, relevant for luminescent sensors—a trending niche in environmental monitoring. This interdisciplinary utility responds to search trends like "MOFs for pollutant detection" while demonstrating the compound's versatility beyond life sciences.

Quality control of CAS 1936589-99-9 involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. Suppliers now emphasize batch-to-batch consistency, addressing industry concerns about impurity profiling—a frequent pain point in preclinical research. These protocols cater to search queries on "QC standards for pharmaceutical intermediates" and reflect tightening regulatory expectations.

Future research directions may explore its covalent inhibition potential through the carboxylic acid group, leveraging the popularity of targeted covalent inhibitors in oncology. Additionally, its incorporation into PROTACs (Proteolysis-Targeting Chimeras) could bridge gaps in undruggable target strategies—a dominant theme in recent biopharma conferences. Such prospects position 1,4-thiazepane-6-carboxylic acid as a compound of enduring relevance in cutting-edge science.